Cas no 57-50-1 (Sucrose, Ultra Pure)

Sucrose, Ultra Pure Properties

Names and Identifiers

• D(+)-Sucrose
• sucrose, pure
• Sucrose, protease free
• Sucrose, Ultra Pure, Molecular Biology Grade
• Sucrose, MB Grade (1.07654)
• a-D-Glucopyranosyl b-D-fructofuranoside
• D-Sucrose
• D-(+)-Saccharose
• D-(+)-Sucrose
• Sucrose
• Sucrose solution
• SUCROSE(RG)
• SUCROSE(RG) PrintBack
• Sucrose(Technical)
• SUCROSE, GR ACS
• Sucrose, Ultra Pure
• SUCROSE, RNASE & DNASE FREE
• ACS
• amerfand
• Amerfond
• GNE 410
• Micr
• Microse
• Saccharose
• SACCHARUM
• Sucrose(100Mg)
• SUGAR
• sugar powder
• Sugartab
• Surose
• α-D-Glc-(1→2)-β-D-Fru
• alpha-D-Glucopyranosyl beta-D-fructofuranoside
• beta-D-Fructofuranose-(2-1)-alpha-D-glucopyranoside
• Cane sugar
• Table sugar
• White sugar
• Rohrzucker
• Sucrose, dust
• D(+)-Saccharose
• sacarosa
• beta-D-Fructofuranosyl alpha-D-glucopyranoside
• Beet sugar
• Rock candy
• Granulated sugar
• Sucraloxum [INN-Latin]
• beta-D-Fructofuranosyl-alpha-D-glucopyranoside
• Confectioner's sugar
• Sacharose
• Sucrose [USAN:JAN]
• D-Sacch
• SimpleSyrup
• Sucrose in water
• D(+)-Sucrose,99%
• +Expand

• MDL： MFCD00006626
• InChIKey： CZMRCDWAGMRECN-UGDNZRGBSA-N
• Inchi： 1S/C12H22O11/c13-1-4-6(16)8(18)9(19)11(21-4)23-12(3-15)10(20)7(17)5(2-14)22-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12+/m1/s1
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]1(C([H])([H])O[H])O[C@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H]
• BRN： 90825

Computed Properties

• Exact Mass: 342.11600
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 5
• Monoisotopic Mass: 342.116
• Heavy Atom Count: 23
• Complexity: 395
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.7
• Surface Charge: 0
• Topological Polar Surface Area: 190
• Molecular Weight: 342.30

Experimental Properties

• LogP: -5.39560
• PSA: 189.53000
• Merck: 8881
• Refractive Index: 66.5 ° (C=26, H2O)
• Water Partition Coefficient: 1970 g/L (15 ºC)
• Boiling Point: 697.1°C at 760 mmHg
• Melting Point: 185-187 °C (lit.)
• Vapor Pressure: 0 mm Hg (approx) (NIOSH, 2016)
• Flash Point: 697.1 °C at 760 mmHg
• Solubility: H2O: 500 mg/mL
• Color/Form: Powder
• PH: 5.0-7.0 (25℃, 1M in H2O)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents. Hydrolyzed by dilute acids and by invertase.
• Solubility: It is easily soluble in water, slightly soluble in ethanol, and insoluble in organic solvents such as diethyl ether and ethyl ester.
• Sensitiveness: Sensitive to humidity
• pka: 12.7(at 25℃)
• Specific Rotation: 67 º (c=26, in water 25 ºC)
• Optical Activity: [α]20/D +66.5±1°, c = 26% in H2O
• Density: 1.5805
• Refractive Index: INDEX OF REFRACTION: 1.5376; SADTLER REFERENCE NUMBER: 8659 (IR, PRISM), 563 (IR, GRATING); SPECIFIC OPTICAL ROTATION: +66.37 @ 20 °C/D (WATER)
• Odor: Characteristic caramel

Sucrose, Ultra Pure Security Information

• RTECS：WN6500000
• WGK Germany：2
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H332-H335
• Warning Statement： P261
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3

Sucrose, Ultra Pure Customs Data

• HS CODE：1701991090
• Customs Data：

  China Customs Code:

  1701991090